Cas no 1227591-80-1 (5-Fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile)

5-Fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile is a fluorinated pyridine derivative with a nitrile functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structure, featuring a pyridyl substituent and a fluoro-acetonitrile moiety, offers reactivity for further functionalization, particularly in heterocyclic chemistry. The compound’s fluorine atom enhances metabolic stability and binding affinity, while the nitrile group provides a handle for derivatization into amides, acids, or heterocycles. Its dual-ring system is advantageous for designing bioactive molecules, including kinase inhibitors or CNS-targeting agents. Suitable for research applications, it demonstrates potential in medicinal chemistry for lead optimization and scaffold diversification.

5-Fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile structure

1227591-80-1 structure

Product Name:5-Fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile

CAS No:1227591-80-1

MF:C₁₂H₈FN₃

MW:213.210425376892

CID:4801119

Update Time:2025-10-31

5-Fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile
- 5-Fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile
- Inchi： 1S/C12H8FN3/c13-10-7-11(9-2-5-15-6-3-9)12(1-4-14)16-8-10/h2-3,5-8H,1H2
- InChI Key： JZDMLTAMINHTAS-UHFFFAOYSA-N
- SMILES： FC1=CN=C(CC#N)C(=C1)C1C=CN=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 267
XLogP3: 1.2
Topological Polar Surface Area: 49.6

5-Fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026000615-250mg	5-Fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile	1227591-80-1	97%	250mg	$741.20	2023-09-03
Alichem	A026000615-500mg	5-Fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile	1227591-80-1	97%	500mg	$950.60	2023-09-03
Alichem	A026000615-1g	5-Fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile	1227591-80-1	97%	1g	$1680.00	2023-09-03

5-Fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

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4. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Additional information on 5-Fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile

5-Fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile: A Comprehensive Overview

5-Fluoro-3-(pyridin-4-yl)pyridine-2-acetonitrile, also known by its CAS number 1227591-80-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates a fluorine atom and an acetonitrile group, which contribute to its unique chemical properties and biological activity.

The structure of 5-fluoro-3-(pyridin-4-yl)-pyridine-2-acetonitrile is characterized by a pyridine ring system with substituents at positions 2, 3, and 5. The fluorine atom at position 5 introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. The acetonitrile group at position 2 adds a nitrile functionality, enhancing the compound's potential for bioisosteric replacements in drug design. Additionally, the pyridin-4-yl group at position 3 introduces another aromatic ring system, which can facilitate π–π interactions and improve the compound's solubility and permeability.

Recent studies have highlighted the potential of 5-fluoro-3-(pyridin-4-yl)-pyridine-2-acetonitrile as a lead compound in the development of novel therapeutic agents. Researchers have explored its role as a kinase inhibitor, particularly targeting enzymes involved in cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against tyrosine kinases, which are often overexpressed in various cancers.

The synthesis of CAS No. 1227591-80-1 involves a multi-step process that typically begins with the preparation of intermediate pyridine derivatives. The introduction of the fluorine atom and acetonitrile group requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process.

In terms of pharmacokinetics, 5-fluoro-3-(pyridin-4-yl)-pyridine-2-acetonitrile has shown promising properties in preclinical models. Studies indicate that it possesses good oral bioavailability and exhibits favorable distribution characteristics across various tissues. These attributes make it an attractive candidate for further development as an orally administered drug.

The biological activity of this compound is not limited to its enzymatic targets; recent research has also explored its potential as an anti-inflammatory agent. In vitro assays have revealed that it can suppress the production of pro-inflammatory cytokines, suggesting its utility in treating conditions such as arthritis and inflammatory bowel disease.

In conclusion, CAS No. 1227591-80-1, or 5-fluoro-< strong >3-(pyridin -4 - yl ) strong > -< strong > pyridine strong > -< strong > 2 - acetonitrile strong > , represents a significant advancement in medicinal chemistry. Its unique structure, combined with its diverse biological activities, positions it as a valuable tool in drug discovery efforts targeting cancer, inflammation, and other therapeutic areas. As research continues to unfold, this compound is expected to contribute significantly to the development of next-generation therapeutics.